![molecular formula C25H41N3O7S B609031 Microginin 527 CAS No. 1135249-50-1](/img/structure/B609031.png)
Microginin 527
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Overview
Description
Microginin 527 is an inhibitor of protein phosphatase, ACE, and leucine aminopeptidase found in Microcystis.
Scientific Research Applications
Binding Structure and Inhibitory Potential
Microginin 527, part of the microginin class of linear cyanopeptides, has been a subject of research due to its bioactive properties. Studies have shown that microginins are potent inhibitors of various exopeptidases. For instance, the crystal structure of microginin FR1, a compound closely related to this compound, was determined, revealing its potential as a lead compound in the development of aminopeptidase inhibitors (Kraft et al., 2006). This binding structure could guide the design of new inhibitors targeting similar proteases.
Metabolomics and Chemical Analysis
Metabolomics-guided studies have facilitated the discovery of various microginin peptides, including this compound. These peptides have been identified through mass spectrometry and spectroscopic analyses from cultures of cyanobacteria like Microcystis aeruginosa. This compound, in particular, has shown significant inhibitory activity against angiotensin-converting enzyme (ACE), a key target in hypertension treatment, with a notable IC50 value (Stewart et al., 2018).
Biosynthesis and Molecular Docking Studies
Understanding the biosynthesis pathways of microginins has been crucial in exploring their potential applications. A study on Microcystis aeruginosa LEGE 91341 led to the discovery of 12 new microginin variants, demonstrating the rich diversity of these compounds. Molecular docking studies have further elucidated the mechanism of ACE inhibition by microginins, comparing their interactions with commercial inhibitors (Eusebio et al., 2022).
properties
CAS RN |
1135249-50-1 |
---|---|
Molecular Formula |
C25H41N3O7S |
Molecular Weight |
527.67 |
IUPAC Name |
(2S)-2-[[(2S)-2-[[(2S,3S)-3-amino-2-hydroxydecanoyl]-methylamino]-4-methylsulfinylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid |
InChI |
InChI=1S/C25H41N3O7S/c1-4-5-6-7-8-9-19(26)22(30)24(32)28(2)21(14-15-36(3)35)23(31)27-20(25(33)34)16-17-10-12-18(29)13-11-17/h10-13,19-22,29-30H,4-9,14-16,26H2,1-3H3,(H,27,31)(H,33,34)/t19-,20-,21-,22-,36?/m0/s1 |
InChI Key |
VUIHOFONJHXOQE-UHFFFAOYSA-N |
SMILES |
CCCCCCCC(C(C(=O)N(C)C(CCS(=O)C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)O)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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